Cas no 2229136-00-7 (tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate
• CAS No: 2229136-00-7
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6056695
• PubChem ID: 165641334
• Update Time: 2025-06-14

tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate
• tert-butyl N-[2-amino-1-(1H-imidazol-2-yl)ethyl]carbamate
• EN300-1889165
• 2229136-00-7

• Inchi： 1S/C10H18N4O2/c1-10(2,3)16-9(15)14-7(6-11)8-12-4-5-13-8/h4-5,7H,6,11H2,1-3H3,(H,12,13)(H,14,15)
• InChI Key： QESCUYPGROSPDL-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=NC=CN1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate (CAS No. 2229136-00-7)

The compound tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate (CAS No. 2229136-00-7) is a specialized carbamate derivative with significant potential in pharmaceutical research and organic synthesis. Its unique structure, featuring an imidazole ring and a tert-butyl carbamate group, makes it a valuable intermediate for developing novel bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "What is the role of imidazole in drug design?" and "How are carbamate derivatives used in medicinal chemistry?"

In recent years, the demand for heterocyclic compounds like tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate has surged due to their versatility in drug discovery. The imidazole moiety is particularly noteworthy, as it is a key pharmacophore in many FDA-approved drugs, including antifungals and antihypertensives. Researchers frequently search for "imidazole-based synthetic routes" or "carbamate protecting group strategies," highlighting the compound's relevance in optimizing peptide synthesis and small-molecule therapeutics.

The synthesis of CAS No. 2229136-00-7 typically involves multi-step reactions, emphasizing green chemistry principles to minimize environmental impact. This aligns with the growing interest in "sustainable synthetic methods" and "eco-friendly intermediates." The compound's tert-butyl carbamate group serves as a robust amine-protecting group, a feature often explored in queries like "How to deprotect tert-butyl carbamates?" Its stability under acidic conditions makes it ideal for solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and proteomics.

Beyond pharmaceuticals, tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate has applications in material science, particularly in designing functionalized polymers and catalysts. Its imidazole ring can coordinate with metals, making it useful in "metal-organic frameworks (MOFs)"—a trending topic in nanotechnology. Searches for "imidazole ligands in catalysis" reflect this intersection of chemistry and advanced materials.

Quality control of CAS No. 2229136-00-7 is critical, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity. Queries such as "How to characterize carbamate derivatives?" underscore the importance of rigorous testing in high-value chemical production. Additionally, the compound's storage conditions (e.g., inert atmosphere, low temperature) are frequently discussed in forums focused on laboratory best practices.

In conclusion, tert-butyl N-2-amino-1-(1H-imidazol-2-yl)ethylcarbamate exemplifies the synergy between structural complexity and functional utility. Its role in addressing challenges like "targeted drug delivery" and "catalyst design" positions it at the forefront of innovative chemistry. As research progresses, this compound will likely remain a focal point for scientists exploring "next-generation therapeutic agents" and "smart materials."